Cas no 1804439-72-2 (5-Nitro-2-(trifluoromethyl)pyridine-3-methanol)

• Product Name: 5-Nitro-2-(trifluoromethyl)pyridine-3-methanol
• CAS No: 1804439-72-2
• MF: C₇H₅F₃N₂O₃
• MW: 222.121412038803
• CID: 4907432
• Update Time: 2025-11-01

5-Nitro-2-(trifluoromethyl)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 5-Nitro-2-(trifluoromethyl)pyridine-3-methanol

• Inchi： 1S/C7H5F3N2O3/c8-7(9,10)6-4(3-13)1-5(2-11-6)12(14)15/h1-2,13H,3H2
• InChI Key： OOKATEPYJJXZPU-UHFFFAOYSA-N
• SMILES： FC(C1C(CO)=CC(=CN=1)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 241
• XLogP3: 0.7
• Topological Polar Surface Area: 78.9

Additional information on 5-Nitro-2-(trifluoromethyl)pyridine-3-methanol

5-Nitro-2-(trifluoromethyl)pyridine-3-methanol (CAS No. 1804439-72-2): A Comprehensive Overview

5-Nitro-2-(trifluoromethyl)pyridine-3-methanol (CAS No. 1804439-72-2) is a versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features, including a nitro group, a trifluoromethyl group, and a hydroxymethyl group, which collectively contribute to its diverse chemical and biological properties.

The nitro group in 5-Nitro-2-(trifluoromethyl)pyridine-3-methanol is a potent electron-withdrawing moiety that can influence the reactivity and stability of the molecule. This functional group is often utilized in the synthesis of various pharmaceuticals and agrochemicals due to its ability to modulate biological activity. Recent studies have shown that nitro-containing compounds can exhibit anti-inflammatory, antiviral, and anticancer properties, making them valuable candidates for drug discovery.

The trifluoromethyl group is another key feature of 5-Nitro-2-(trifluoromethyl)pyridine-3-methanol. This fluorinated moiety is known for its strong electron-withdrawing effect and hydrophobicity, which can significantly enhance the lipophilicity and metabolic stability of the molecule. In medicinal chemistry, trifluoromethyl groups are frequently introduced into drug candidates to improve their pharmacokinetic profiles and reduce off-target effects. For instance, several FDA-approved drugs, such as sitagliptin and lorcaserin, contain trifluoromethyl groups.

The hydroxymethyl group in 5-Nitro-2-(trifluoromethyl)pyridine-3-methanol provides a reactive site for further functionalization. This functional group can undergo various chemical transformations, such as oxidation to form carboxylic acids or esters, etherification to form ethers, or coupling reactions to introduce new functionalities. The presence of a hydroxymethyl group also confers polarity to the molecule, which can be beneficial for solubility and bioavailability in pharmaceutical applications.

In terms of synthetic methodology, 5-Nitro-2-(trifluoromethyl)pyridine-3-methanol can be prepared through a multi-step process involving the nitration of 2-(trifluoromethyl)pyridine followed by methylation and reduction steps. Recent advancements in green chemistry have led to the development of more environmentally friendly and efficient synthetic routes for this compound. For example, the use of microwave-assisted synthesis has been shown to significantly reduce reaction times and improve yields while minimizing waste generation.

The biological activity of 5-Nitro-2-(trifluoromethyl)pyridine-3-methanol has been extensively studied in various contexts. One notable application is in the field of cancer research, where this compound has shown promise as a potential anticancer agent. Studies have demonstrated that 5-Nitro-2-(trifluoromethyl)pyridine-3-methanol can inhibit the growth of several cancer cell lines by inducing apoptosis and disrupting cellular signaling pathways. Additionally, its ability to cross the blood-brain barrier makes it a candidate for treating central nervous system (CNS) disorders.

In addition to its potential therapeutic applications, 5-Nitro-2-(trifluoromethyl)pyridine-3-methanol has also been explored as a probe molecule in chemical biology research. Its unique structural features make it an ideal candidate for studying protein-ligand interactions and elucidating molecular mechanisms underlying various biological processes. For instance, researchers have used this compound to investigate the binding affinity and selectivity of specific protein targets involved in inflammation and neurodegeneration.

From a safety perspective, it is important to handle 5-Nitro-2-(trifluoromethyl)pyridine-3-methanol with care due to its potential reactivity and toxicity. Proper personal protective equipment (PPE) should be worn during handling, and appropriate storage conditions should be maintained to ensure stability and prevent degradation. Regulatory guidelines from organizations such as OSHA and EPA should be followed to ensure safe handling and disposal practices.

In conclusion, 5-Nitro-2-(trifluoromethyl)pyridine-3-methanol (CAS No. 1804439-72-2) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique combination of functional groups makes it an attractive candidate for further research and development in fields such as medicinal chemistry, pharmaceuticals, and chemical biology. As ongoing studies continue to uncover new insights into its properties and applications, 5-Nitro-2-(trifluoromethyl)pyridine-3-methanol is poised to play an increasingly important role in advancing scientific knowledge and improving human health.